Cas no 365564-12-1 (4,4,5,5-tetramethyl-2-(m-tolylmethyl)-1,3,2-dioxaborolane)
4,4,5,5-Tetramethyl-2-(m-tolylmethyl)-1,3,2-dioxaborolane is a boronic ester derivative widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling under ambient conditions. The m-tolylmethyl substituent provides steric and electronic modulation, improving reactivity in aryl-aryl bond formations. This compound is particularly valued for its high purity and consistent performance in pharmaceutical and agrochemical synthesis. Its compatibility with various functional groups and mild reaction conditions makes it a versatile reagent for constructing complex biaryl systems. Suitable for both academic and industrial applications, it offers reliable yields and minimizes side reactions in palladium-catalyzed transformations.
365564-12-1 structure
Product Name:4,4,5,5-tetramethyl-2-(m-tolylmethyl)-1,3,2-dioxaborolane
CAS No:365564-12-1
MF:C14H21BO2
MW:232.126344442368
CID:1479246
PubChem ID:11207000
Update Time:2025-06-08
4,4,5,5-tetramethyl-2-(m-tolylmethyl)-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-
- 4,4,5,5-tetramethyl-2-(m-tolylmethyl)-1,3,2-dioxaborolane
- 3-methylbenzylboronic acid pinacol ester
- UWLGHSSTOZFXKK-UHFFFAOYSA-N
- SCHEMBL12875814
- SY391592
- EN300-141997
- AT16269
- MFCD23102598
- (3-Methylbenzyl)boronic Acid Pinacol Ester
- 4,4,5,5-Tetramethyl-2-(3-methylbenzyl)-1,3,2-dioxaborolane
- DB-194780
- XH0322
- DTXSID401163984
- 365564-12-1
- 4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane
- BS-32352
-
- Inchi: 1S/C14H21BO2/c1-11-7-6-8-12(9-11)10-15-16-13(2,3)14(4,5)17-15/h6-9H,10H2,1-5H3
- InChI Key: UWLGHSSTOZFXKK-UHFFFAOYSA-N
- SMILES: O1B(CC2C=CC=C(C)C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 231.16713
- Monoisotopic Mass: 232.1634601g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
4,4,5,5-tetramethyl-2-(m-tolylmethyl)-1,3,2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-141997-0.05g |
4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane |
365564-12-1 | 0.05g |
$232.0 | 2023-06-06 | ||
| Enamine | EN300-141997-0.1g |
4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane |
365564-12-1 | 0.1g |
$347.0 | 2023-06-06 | ||
| Enamine | EN300-141997-0.25g |
4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane |
365564-12-1 | 0.25g |
$494.0 | 2023-06-06 | ||
| Enamine | EN300-141997-0.5g |
4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane |
365564-12-1 | 0.5g |
$780.0 | 2023-06-06 | ||
| Enamine | EN300-141997-1.0g |
4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane |
365564-12-1 | 1g |
$999.0 | 2023-06-06 | ||
| Enamine | EN300-141997-2.5g |
4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane |
365564-12-1 | 2.5g |
$1959.0 | 2023-06-06 | ||
| Enamine | EN300-141997-5.0g |
4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane |
365564-12-1 | 5g |
$2900.0 | 2023-06-06 | ||
| Enamine | EN300-141997-10.0g |
4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane |
365564-12-1 | 10g |
$4299.0 | 2023-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247455-100mg |
4,4,5,5-Tetramethyl-2-(3-methylbenzyl)-1,3,2-dioxaborolane |
365564-12-1 | 98% | 100mg |
¥882.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247455-250mg |
4,4,5,5-Tetramethyl-2-(3-methylbenzyl)-1,3,2-dioxaborolane |
365564-12-1 | 98% | 250mg |
¥1837.00 | 2024-05-16 |
4,4,5,5-tetramethyl-2-(m-tolylmethyl)-1,3,2-dioxaborolane Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
365564-12-1 (4,4,5,5-tetramethyl-2-(m-tolylmethyl)-1,3,2-dioxaborolane) Related Products
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